Cas no 2172139-59-0 (3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid)

• Product Name: 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid
• CAS No: 2172139-59-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6104817
• PubChem ID: 165525723
• Update Time: 2025-06-07

3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid
• EN300-1495703
• 3-[7-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]pentanoic acid
• 2172139-59-0

• Inchi： 1S/C27H34N2O5/c1-2-19(17-26(31)32)29-25(30)15-5-3-4-10-16-28-27(33)34-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24H,2-5,10,15-18H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZCHKQICEWMLJAM-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCC(NC(CC(=O)O)CC)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid

Introduction to 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic Acid (CAS No. 2172139-59-0)

3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biotechnology. This compound, identified by its CAS number 2172139-59-0, is a derivative of amino acids and has been extensively studied for its potential applications in drug development and therapeutic interventions. The structural complexity of this molecule, featuring a fluoren-9-ylmethoxycarbonyl group and an extended amide backbone, makes it a promising candidate for various biochemical interactions.

The synthesis and characterization of 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid involve intricate chemical methodologies that require precise control over reaction conditions and reagent selection. The presence of the fluoren-9-ylmethoxycarbonyl moiety not only enhances the molecular stability but also provides a platform for further functionalization, enabling the development of novel derivatives with tailored properties.

In recent years, there has been a growing interest in the use of fluorinated compounds in pharmaceuticals due to their unique physicochemical properties. These properties include improved metabolic stability, enhanced binding affinity, and increased bioavailability. The incorporation of the fluoren-9-ylmethoxycarbonyl group in 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid leverages these advantages, making it an attractive scaffold for drug discovery.

The compound's amide functionality is another critical aspect that contributes to its potential therapeutic applications. Amides are well-known for their role in biological systems and are frequently found in peptides, proteins, and other bioactive molecules. The presence of multiple amide bonds in 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid suggests that it may exhibit significant interactions with biological targets, thereby serving as a valuable tool in the development of new drugs.

Recent studies have highlighted the importance of amino acid derivatives in addressing various medical conditions. Amino acids are the building blocks of proteins and play crucial roles in numerous physiological processes. By modifying the structure of amino acids, researchers can create compounds with specific functionalities that can target particular diseases or disorders. The synthesis of 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid represents a significant step forward in this direction.

The potential applications of this compound extend beyond drug development. It has been explored as a building block for the synthesis of more complex molecules, including peptidomimetics and protease inhibitors. These types of compounds are essential in the fight against diseases such as cancer, infectious diseases, and neurodegenerative disorders. The versatility of 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid makes it a valuable asset in synthetic chemistry.

In addition to its synthetic utility, 3-7-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamidopentanoic acid has been investigated for its potential role in material science. Fluorinated compounds are known for their unique electronic properties, which make them suitable for applications in organic electronics, nanotechnology, and advanced materials. The incorporation of the fluoren-9-ylmethoxycarbonyl group into this molecule opens up new possibilities for developing innovative materials with enhanced performance characteristics.

The research on 3-7-({(9H-fluorenine)-methylcarbonylamino})heptanamidopentanoic acid is part of a broader effort to understand the relationship between molecular structure and biological activity. By studying how different functional groups influence the properties of a molecule, scientists can gain insights into the mechanisms underlying various biological processes. This knowledge is crucial for designing more effective drugs and therapies.

The development of new pharmaceuticals often involves a multi-step synthesis process that requires careful optimization to ensure high yield and purity. The synthesis of 3-({(fluorenylmethoxy carbonylamino})heptanamidopentanoic acid is no exception. Researchers have employed advanced techniques such as solid-phase peptide synthesis (SPPS) and automated chemical reactors to streamline the process. These methods have significantly improved the efficiency and scalability of producing complex organic molecules like this one.

The characterization of 3-({(fluorenylmethoxy carbonylamino})heptanamidopentanoic acid has been performed using a variety of analytical techniques, including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These techniques provide detailed information about the molecular structure, purity, and chemical properties of the compound. Such data are essential for understanding its behavior in biological systems and for guiding further research.

In conclusion, 3-({(fluorenylmethoxy carbonylamino})heptanamidopentanoic acid (CAS No. 2172139-59-0) is a multifaceted compound with significant potential in pharmaceutical chemistry and biotechnology. Its unique structural features make it an excellent candidate for drug development, material science applications, and synthetic chemistry research. As our understanding of molecular interactions continues to grow, compounds like this one will play an increasingly important role in advancing medical science and improving human health.